N-(3-chloro-4-methoxyphenyl)-1-(4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-1-(4-methoxyphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C18H17ClN4O3/c1-11-17(18(24)20-12-4-9-16(26-3)15(19)10-12)21-22-23(11)13-5-7-14(25-2)8-6-13/h4-10H,1-3H3,(H,20,24)
• InChI Key: SYTYDQYCTBVYMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC=C(C=C2)OC)C(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C18H17ClN4O3
• DSSTOX Substance ID: DTXSID001123188
• Molecular Weight: 372.8 g/mol
• CAS RN: 866896-31-3

Description

This compound is a derivative of 1,2,3-triazole, which is a class of heterocyclic compounds. The 1,2,3-triazole ring is a five-membered ring consisting of two carbon atoms and three nitrogen atoms. It’s known for its stability and unique reactivity. This particular compound has several substituents on the triazole ring, including a 3-chloro-4-methoxyphenyl group, a 4-methoxyphenyl group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole ring, along with the various substituents. The methoxyphenyl groups would contribute to the overall polarity of the molecule, and the presence of the carboxamide group could allow for hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be affected by the polar methoxyphenyl and carboxamide groups. Its melting and boiling points would depend on the strength of the intermolecular forces present.

Mechanism of Action

The mechanism of action of a compound depends on its intended use, such as whether it’s designed to be a drug, a catalyst, a polymer, etc. Without this information, it’s difficult to predict the mechanism of action.

Safety and Hazards

Without specific safety data for this compound, general safety guidelines for handling chemicals should be followed. This includes avoiding inhalation, ingestion, or skin contact, and using appropriate personal protective equipment.

Future Directions

The future directions for research on this compound would depend on its intended use and how it performs in initial studies. If it shows promise in a particular application, further studies could be conducted to optimize its properties and evaluate its performance.